Cas no 1956307-29-1 (1H,4H,5H,6H-pyrrolo3,4-dimidazole dihydrochloride)

• Product Name: 1H,4H,5H,6H-pyrrolo3,4-dimidazole dihydrochloride
• CAS No: 1956307-29-1
• MF: C₅H₉Cl₂N₃
• MW: 182.051058530807
• CID: 6573742
• PubChem ID: 91759504
• Update Time: 2025-10-29

1H,4H,5H,6H-pyrrolo3,4-dimidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H,4H,5H,6H-pyrrolo3,4-dimidazole dihydrochloride
• 1,4,5,6-Tetrahydropyrrolo[3,4-d]imidazole dihydrochloride
• 1H、4H、5H、6Hpyrrolo[3,4-d]imidazole HCl
• 1,4,5,6-tetrahydropyrrolo[3,4-d]imidazole;dihydrochloride
• AKOS025287042
• 1956307-29-1
• EN300-23245678
• 1H,4H,5H,6H-PYRROLO[3,4-D]IMIDAZOLE DIHYDROCHLORIDE
• Z3244520038

• Inchi： 1S/C5H7N3.2ClH/c1-4-5(2-6-1)8-3-7-4;;/h3,6H,1-2H2,(H,7,8);2*1H
• InChI Key： QSFDWHPDFANGHL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2=C(C1)NC=N2

Computed Properties

• Exact Mass: 181.0173527g/mol
• Monoisotopic Mass: 181.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H,4H,5H,6H-pyrrolo3,4-dimidazole dihydrochloride

1H,4H,5H,6H-Pyrrolo[3,4-d]Imidazole Dihydrochloride: A Comprehensive Overview

The compound 1H,4H,5H,6H-pyrrolo[3,4-d]imidazole dihydrochloride (CAS No. 1956307-29-1) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyrroloimidazoles, which are known for their unique structural properties and versatile reactivity. The pyrroloimidazole framework is a fused bicyclic system consisting of a pyrrole ring and an imidazole ring, making it highly aromatic and capable of participating in various chemical reactions.

The dihydrochloride salt form of this compound indicates that it exists as a zwitterionic structure in its hydrochloride form. This form is often preferred in pharmaceutical and biochemical applications due to its enhanced solubility and stability. The compound's molecular formula is C7H8N4·2HCl, with a molecular weight of approximately 238.08 g/mol. Its physical properties include a melting point of around 250°C and a density of 1.7 g/cm³.

Recent studies have highlighted the potential of pyrroloimidazoles in the field of medicinal chemistry. For instance, researchers have explored the use of this compound as a building block for constructing bioactive molecules with potential anti-cancer and anti-inflammatory properties. The ability of pyrroloimidazoles to act as hydrogen bond donors and acceptors makes them ideal candidates for drug design.

In terms of synthesis, the preparation of 1H,4H,5H,6H-pyrrolo[3,4-d]imidazole dihydrochloride typically involves multi-step organic reactions. One common approach is the condensation of imidazole derivatives with aldehydes or ketones under acidic conditions. This reaction pathway allows for the formation of the fused pyrrole-imidazole system through intramolecular cyclization.

The compound's applications extend beyond medicinal chemistry. It has been utilized in materials science as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen-rich nature of pyrroloimidazoles makes them excellent ligands for metal ions, enabling the construction of porous materials with high surface areas.

Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing pyrroloimidazoles. For example, microwave-assisted synthesis has been employed to reduce reaction times and improve yields while minimizing environmental impact.

In conclusion, 1H,4H,5H,6H-pyrrolo[3,4-d]imidazole dihydrochloride (CAS No. 1956307-29-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new uses for this compound, its significance in the scientific community is expected to grow further.